Cas no 2092719-70-3 (2-Chloro-6-(piperazin-1-yl)phenol)

• Product Name: 2-Chloro-6-(piperazin-1-yl)phenol
• CAS No: 2092719-70-3
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 6073293
• PubChem ID: 131297949
• Update Time: 2025-10-29

2-Chloro-6-(piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1991672
• GS1451
• 2-chloro-6-(piperazin-1-yl)phenol
• 2092719-70-3
• 2-Chloro-6-(piperazin-1-yl)phenol

• Inchi： 1S/C10H13ClN2O/c11-8-2-1-3-9(10(8)14)13-6-4-12-5-7-13/h1-3,12,14H,4-7H2
• InChI Key： QHGNMMHYMJOXQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)N1CCNCC1

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Chloro-6-(piperazin-1-yl)phenol

Introduction to 2-Chloro-6-(piperazin-1-yl)phenol (CAS No. 2092719-70-3)

2-Chloro-6-(piperazin-1-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 2092719-70-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives functionalized with a piperazine moiety, which has garnered considerable attention due to its versatile biological activities. The structural features of this molecule, particularly the combination of a chloro-substituted phenol and a piperazine ring, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-Chloro-6-(piperazin-1-yl)phenol consists of a benzene ring substituted with a chlorine atom at the 2-position and a piperazine group attached at the 6-position. This configuration imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The chloro group enhances electrophilicity, making the compound susceptible to nucleophilic attack, while the piperazine ring introduces basicity and hydrogen bonding capability, crucial for binding to biological receptors.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. These activities include antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. The presence of both the phenol and piperazine moieties in 2-Chloro-6-(piperazin-1-yl)phenol suggests potential therapeutic applications in multiple disease areas. Specifically, the phenolic hydroxyl group can participate in redox reactions, while the piperazine ring can interact with enzymes and receptors involved in cellular signaling pathways.

One of the most compelling aspects of 2-Chloro-6-(piperazin-1-yl)phenol is its potential as a scaffold for drug design. The structural flexibility provided by the piperazine ring allows for modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, the chloro-substituted phenol core can be further functionalized to enhance binding affinity to specific biological targets. This dual functionality makes it an attractive candidate for developing novel therapeutics.

Recent studies have begun to explore the pharmacological profile of 2-Chloro-6-(piperazin-1-yl)phenol and its derivatives. Research has indicated that this compound exhibits promising activity against various diseases, including cancer and neurological disorders. For instance, preliminary in vitro studies have shown that derivatives of this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Furthermore, the piperazine moiety has been found to enhance blood-brain barrier penetration, making it a potential candidate for treating central nervous system disorders.

The synthesis of 2-Chloro-6-(piperazin-1-yl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the chlorination of a suitable phenol precursor followed by nucleophilic substitution with piperazine. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. These methods are critical for producing compounds with minimal impurities, which is essential for pharmaceutical applications.

The pharmacokinetic properties of 2-Chloro-6-(piperazin-1-yl)phenol are also under investigation to determine its suitability for clinical use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both polar (hydroxyl and amine groups) and non-polar (chloro-substituted benzene ring) regions suggests that this compound may exhibit moderate solubility in both water and lipids, which could influence its bioavailability. Additionally, metabolic stability studies are crucial for understanding how the body processes this compound and identifying potential metabolites that could affect its efficacy or safety.

In conclusion,2-Chloro-6-(piperazin-1-yl)phenol (CAS No. 2092719-70-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a chloro-substituted phenol and a piperazine ring offers versatility in drug design, making it a valuable scaffold for developing novel therapeutics. Ongoing research continues to uncover its pharmacological potential across various disease areas, including cancer and neurological disorders. As our understanding of this compound grows,2-Chloro-6-(piperazin-1-yl)phenol is poised to play an important role in future medical advancements.